Cas no 5296-07-1 (1-(2-methylphenoxy)-3-pyrrolidin-1-ylpropan-2-ol)

• Product name: 1-(2-methylphenoxy)-3-pyrrolidin-1-ylpropan-2-ol
• CAS No: 5296-07-1
• MF: C₁₄H₂₁NO₂
• MW: 235.32204
• CID: 1580100
• PubChem ID: 259476

1-(2-methylphenoxy)-3-pyrrolidin-1-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylphenoxy)-3-pyrrolidin-1-ylpropan-2-ol
• 1-pyrrolidino-3-o-tolyloxy-propan-2-ol
• 1-(2-methylphenoxy)-3-(pyrrolidin-1-yl)propan-2-ol
• KST-1A9373
• AC1L616P
• AR-1B1033
• CTK4J6799
• NCIOpen2_005623
• NSC89437
• AC1Q77N6
• 1-pyrrolidino-3-o-tolyloxy-propan-2-ol; 1-(2-methylphenoxy)-3-(pyrrolidin-1-yl)propan-2-ol; KST-1A9373; AC1L616P; AR-1B1033; CTK4J6799; NCIOpen2_005623; NSC89437; AC1Q77N6;
• 5296-07-1
• NSC-89437
• STL490456
• AKOS002202691
• Z31369969
• DTXSID90293424
• AKOS016307275

• Inchi： InChI=1S/C14H21NO2/c1-12-6-2-3-7-14(12)17-11-13(16)10-15-8-4-5-9-15/h2-3,6-7,13,16H,4-5,8-11H2,1H3
• InChI Key： PSWMWCDHWLNZGJ-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1OCC(CN2CCCC2)O

Computed Properties

• Exact Mass: 235.15733
• Monoisotopic Mass: 235.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.087
• Boiling Point: 387.8°C at 760 mmHg
• Flash Point: 188.4°C
• Refractive Index: 1.546
• PSA: 32.7
• LogP: 1.76840